Cas no 69909-06-4 (4(3H)-Pyrimidinethione,2-(4-morpholinyl)-5-phenyl-)

• Product name: 4(3H)-Pyrimidinethione,2-(4-morpholinyl)-5-phenyl-
• CAS No: 69909-06-4
• MF: C₁₄H₁₅N₃OS
• MW: 273.353401422501
• CID: 526824
• PubChem ID: 5244459

4(3H)-Pyrimidinethione,2-(4-morpholinyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinethione,2-(4-morpholinyl)-5-phenyl-
• 2-morpholin-4-yl-5-phenyl-1H-pyrimidine-6-thione
• 2-morpholin-4-yl-5-phenyl-3H-pyrimidine-4-thione
• 2-Morpholino-5-phenylpyrimidin 4(3H)-thion
• AC1NROEE
• NSC328726
• DTXSID10990180
• 2-(Morpholin-4-yl)-5-phenylpyrimidine-4-thiol
• 5234-96-8
• 69909-06-4
• NSC-328726

• Inchi： InChI=1S/C14H15N3OS/c19-13-12(11-4-2-1-3-5-11)10-15-14(16-13)17-6-8-18-9-7-17/h1-5,10H,6-9H2,(H,15,16,19)
• InChI Key： ZABXXRKXHRADFM-UHFFFAOYSA-N
• SMILES： C1COCCN1C2=NC=C(C(=S)N2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 273.09375
• Monoisotopic Mass: 273.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.31g/cm3
• Boiling Point: 435.6ºC at 760mmHg
• Flash Point: 217.2ºC
• PSA: 36.86
• LogP: 2.70780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines